Cas no 2171613-52-6 (5-(4-benzylpiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(4-benzylpiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171613-52-6
• MF: C₃₁H₃₃N₃O₅
• MW: 527.61082816124
• CID: 6289361
• PubChem ID: 165502884
• Update Time: 2025-05-23

5-(4-benzylpiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• EN300-1492655
• 2171613-52-6
• 5-(4-benzylpiperazin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

• Inchi： 1S/C31H33N3O5/c35-29(36)15-14-28(30(37)34-18-16-33(17-19-34)20-22-8-2-1-3-9-22)32-31(38)39-21-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,27-28H,14-21H2,(H,32,38)(H,35,36)
• InChI Key： BYJQOWIWDOUESO-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CCN(CC2C=CC=CC=2)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 527.24202116g/mol
• Monoisotopic Mass: 527.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.2Ų

Additional information on 5-(4-benzylpiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

5-(4-Benzylpiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic Acid: A Comprehensive Overview

5-(4-Benzylpiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, also known by its CAS number 2171613-52-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid backbone, making it a versatile candidate for drug design and development.

The core structure of this compound is centered around the piperazine ring, which is a six-membered ring containing two nitrogen atoms. Piperazine derivatives are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. In this case, the piperazine ring is substituted with a benzyl group at the 4-position, enhancing its lipophilicity and potentially improving its pharmacokinetic properties. The presence of the Fmoc group further adds complexity to the molecule, as it is commonly used as a protecting group in peptide synthesis and can influence the compound's solubility and stability.

Recent studies have highlighted the importance of Fmoc-containing compounds in drug delivery systems. The Fmoc group not only serves as a protective moiety but also plays a role in modulating the compound's interaction with biological membranes. This dual functionality makes 5-(4-Benzylpiperazin-1-yl)-4-Fmoc-amino-pentanoic acid an attractive candidate for designing prodrugs or targeted drug delivery systems. Researchers have explored its potential in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The pentanoic acid backbone of this compound introduces additional functional groups that can be exploited for further chemical modifications. For instance, the carboxylic acid group can be converted into an ester or amide linkage, enabling the creation of bioisosteres or more bioavailable forms of the compound. Such modifications are crucial in optimizing the pharmacokinetic profile of drugs, ensuring that they reach their intended targets effectively while minimizing off-target effects.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, peptide couplings, and protecting group strategies. The use of Fmoc chemistry allows for precise control over the reactivity of amino groups during synthesis, ensuring high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, making it more efficient and scalable.

The biological evaluation of 5-(4-Benzylpiperazin-1-yl)-4-Fmoc-amino-pentanoic acid has revealed promising results in preclinical models. Studies have demonstrated its ability to modulate ion channels, particularly those involved in pain signaling pathways. This suggests potential applications in the development of analgesics for chronic pain conditions. Additionally, its anti-inflammatory properties have been investigated in vitro, showing inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational dynamics, which are critical for understanding its binding interactions with biological targets.

In conclusion, 5-(4-Benzylpiperazin-1-yl)-4-Fmoc-amino-pentanoic acid represents a cutting-edge molecule with diverse applications in medicinal chemistry. Its unique combination of structural features positions it as a valuable tool for exploring novel therapeutic strategies across various disease areas. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing drug discovery efforts.